8-Methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 8-methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C7H9F3N4/c1-4-5-12-13-6(7(8,9)10)14(5)3-2-11-4/h4,11H,2-3H2,1H3
• InChI Key: PAWAGYHVYVPOCT-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=NN=C(N2CCN1)C(F)(F)F
• Molecular Formula: C7H9F3N4
• DSSTOX Substance ID: DTXSID00740358
• Molecular Weight: 206.17 g/mol
• CAS RN: 611240-66-5

Description

“8-Methyl-3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine” is a derivative of the [1,2,4]triazolo[4,3-a]pyrazine class of compounds. These compounds are known for their inhibitory activities toward c-Met/VEGFR-2 kinases and antiproliferative activities against tested cell lines in vitro. They are part of the larger class of triazole compounds, which are nitrogenous heterocyclic moieties with a molecular formula of C2H3N3. Triazoles are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Scientific Research Applications

Antibacterial Activity

• Triazolo[4,3-a]pyrazine derivatives have been investigated for their antibacterial potential. . These derivatives could serve as promising candidates for combating bacterial infections.

Antifungal Properties

• The triazole moiety is commonly found in antifungal drugs like fluconazole and voriconazole. These compounds inhibit fungal growth by interfering with ergosterol biosynthesis, a crucial component of fungal cell membranes. .

Anticancer Potential

• Researchers have designed triazolo pyrazine derivatives containing 4-oxo-pyridazinone moieties. These compounds were evaluated for their inhibitory activities against cancer cell lines (A549, MCF-7, and HeLa) and c-Met kinase. .

c-Met/VEGFR-2 Kinase Inhibition

• Novel [1,2,4]triazolo[4,3-a]pyrazine derivatives have been synthesized and evaluated for their inhibitory activities toward c-Met/VEGFR-2 kinases. .

Antiviral Investigations

• The literature-based design of triazole derivatives includes considerations for antiviral potential. Researchers have synthesized substituted 1,2,4-triazole analogues and studied their antiviral effects. .

Mechanism of Action

Target of Action

Triazole compounds, which this compound is a derivative of, are known to bind with a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present in a number of drug classes .

Mode of Action

Triazole compounds are known to interact with their targets, leading to a variety of biological activities . They are capable of binding in the biological system with a variety of enzymes and receptors .

Biochemical Pathways

Triazole compounds are known to affect a variety of biological activities, suggesting that they may influence multiple biochemical pathways .

Pharmacokinetics

The compound’s physical properties such as boiling point (2661°C at 760 mmHg) and melting point (236-246°C) are known . These properties can influence the compound’s bioavailability.

Result of Action

Triazole derivatives have been found to exhibit a wide range of biological activities, including antidiabetic, anti-platelet aggregations, anti-fungal, anti-bacterial, anti-malarial, anti-tubercular, and anticonvulsant properties .

Action Environment

The compound is known to be stored at 4°c and protected from light , suggesting that certain environmental conditions are necessary for its stability.